Cas no 866847-08-7 (N-butyl-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-butyl-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866847-08-7
• MF: C₁₉H₁₈FN₅
• MW: 335.378126621246
• CID: 6185267
• PubChem ID: 2140946
• Update Time: 2025-10-30

N-butyl-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-butyl-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• N-butyl-3-(3-fluorophenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• N-butyl-3-(3-fluorophenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• SR-01000133695
• F1605-1233
• CCG-30843
• NCGC00674831-01
• N-butyl-3-(3-fluorophenyl)triazolo[1,5-a]quinazolin-5-amine
• 866847-08-7
• SR-01000133695-1
• AKOS001836289

• Inchi： 1S/C19H18FN5/c1-2-3-11-21-18-15-9-4-5-10-16(15)25-19(22-18)17(23-24-25)13-7-6-8-14(20)12-13/h4-10,12H,2-3,11H2,1H3,(H,21,22)
• InChI Key： FEJLCCBCXPPUBX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=C2N=C(C3C=CC=CC=3N2N=N1)NCCCC

Computed Properties

• Exact Mass: 335.15462376g/mol
• Monoisotopic Mass: 335.15462376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.1Ų

Additional information on N-butyl-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Professional Introduction to N-butyl-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 866847-08-7)

N-butyl-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 866847-08-7, belongs to a class of heterocyclic molecules that exhibit remarkable potential in the development of novel therapeutic agents. The structural framework of this molecule integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery.

The core structure of N-butyl-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine consists of a fused triazoloquinazoline scaffold, which is a well-documented motif in medicinal chemistry. This scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, thereby modulating biological pathways. The presence of a butyl group at the N1 position and a 3-fluorophenyl moiety at the 3-position of the triazoloquinazoline ring enhances the compound's pharmacological profile by introducing lipophilicity and electronic effects that can influence binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets with greater precision. Studies have indicated that the fluorine atom in the 3-fluorophenyl group plays a crucial role in modulating the electronic properties of the molecule, which can be leveraged to optimize its interaction with biological receptors. This has opened up new avenues for designing molecules with enhanced efficacy and reduced side effects.

In the context of drug discovery, heterocyclic compounds like N-butyl-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine are particularly valuable due to their structural diversity and functional versatility. The triazoloquinazoline scaffold provides a rich chemical space for structural modifications, allowing chemists to fine-tune the pharmacological properties of these molecules. For instance, modifications at the 5-amino position can significantly alter the compound's solubility and bioavailability, while changes at other positions can influence its metabolic stability and target specificity.

One of the most exciting aspects of this compound is its potential application in addressing complex diseases such as cancer and inflammatory disorders. Preclinical studies have suggested that molecules with similar structural features to N-butyl-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine may exhibit inhibitory activity against key enzymes involved in disease pathogenesis. For example, derivatives of triazoloquinazoline have shown promise in inhibiting kinases and other enzymes that are overexpressed in cancer cells. The butyl group and 3-fluorophenyl moiety are particularly noteworthy for their ability to enhance binding affinity and selectivity towards these targets.

The synthesis of N-butyl-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and ring-closing reactions that showcase the ingenuity of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazoloquinazoline core efficiently. These synthetic approaches not only highlight the versatility of transition metal catalysis but also provide valuable insights into optimizing synthetic routes for complex heterocyclic compounds.

The pharmacokinetic properties of this compound are also worth mentioning. The butyl group contributes to its lipophilicity, which can influence its absorption and distribution within the body. Additionally, the presence of fluorine atoms is known to enhance metabolic stability by resisting oxidative degradation. These factors are critical for determining whether a drug candidate will reach therapeutic levels in vivo and remain active long enough to exert its desired effect.

As research continues to evolve, new methodologies for studying molecular interactions are being developed. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into how N-butyl-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine interacts with biological targets at an atomic level. These structural insights have been instrumental in guiding medicinal chemists toward designing more potent and selective drug candidates.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates like this one. Predictive models can now rapidly screen large libraries of compounds for their potential bioactivity against specific targets. This high-throughput approach has enabled researchers to focus their efforts on molecules with the highest likelihood of success in preclinical studies.

In conclusion, N-butyl-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 866847-08-7) represents a compelling example of how advances in synthetic chemistry and computational biology can lead to innovative therapeutic agents. Its unique structural features and promising pharmacological profile make it an attractive candidate for further investigation in preclinical studies aimed at developing novel treatments for complex diseases.